Cas no 4082-25-1 (5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one)

• Product name: 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 4082-25-1
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 1040040
• PubChem ID: 605781

5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
• 5,6-dimethoxy-3-methyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-3-methyl-
• DB-349744
• A873222
• 3-Methyl-5,6-dimethoxy-2,3-dihydro-1H-indene-1-one
• 5,6 -dimethoxy-3-methylindan-1-one
• 5,6-Dimethoxy-3-methyl-indan-1-one
• DTXSID20345607
• 5,6-dimethoxy-3-methylindan-1-one
• 3-methyl-5,6-dimethoxyindanone
• AKOS013133822
• 5,6-Dimethoxy-3-methyl-1-indanone #
• 4082-25-1
• SCHEMBL3079250

• MDL： MFCD16306382
• Inchi： InChI=1S/C12H14O3/c1-7-4-10(13)9-6-12(15-3)11(14-2)5-8(7)9/h5-7H,4H2,1-3H3
• InChI Key： SOCFELMKQMPCFC-UHFFFAOYSA-N
• SMILES： CC1CC(=O)C2=CC(=C(C=C12)OC)OC

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 4082-25-1)

5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 4082-25-1) is a specialized organic compound belonging to the indanone class. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of dimethoxy and methyl groups in its molecular framework contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one has increased, particularly in the development of novel therapeutic agents. Researchers are exploring its role in the synthesis of bioactive molecules, including those targeting neurological and metabolic disorders. The compound's CAS No. 4082-25-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in scientific communities.

One of the key advantages of 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one is its versatility in organic synthesis. Its indenone core serves as a scaffold for constructing complex molecules, enabling the creation of derivatives with enhanced biological activity. This characteristic aligns with current trends in drug discovery, where modular and scalable synthetic routes are highly prized.

From an industrial perspective, the compound's stability and solubility profile make it suitable for various formulation processes. Manufacturers often highlight CAS 4082-25-1 in their product listings, emphasizing its high purity and consistency. These attributes are critical for ensuring reproducibility in research and large-scale production.

Environmental and safety considerations are also integral to discussions about 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one. While the compound is not classified as hazardous, proper handling and storage protocols are recommended to maintain its integrity. This aligns with broader industry shifts toward sustainable and responsible chemical practices.

In summary, 5,6-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 4082-25-1) represents a promising candidate for advancing synthetic and medicinal chemistry. Its structural elegance and functional adaptability position it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific innovation.